6-chloro-2-[(1H-1,2,4-triazol-5-ylthio)methyl]imidazo[1,2-a]pyridine

• Molecular Formula: C10H8ClN5S
• Molecular Weight: 265.72 g/mol
• IUPAC Name: 6-chloro-2-(1H-1,2,4-triazol-5-ylsulfanylmethyl)imidazo[1,2-a]pyridine
• InChI: InChI=1S/C10H8ClN5S/c11-7-1-2-9-14-8(4-16(9)3-7)5-17-10-12-6-13-15-10/h1-4,6H,5H2,(H,12,13,15)
• InChI Key: KUPAUUGPMCWERI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=CN2C=C1Cl)CSC3=NC=NN3

Description

6-chloro-2-[(1H-1,2,4-triazol-5-ylthio)methyl]imidazo[1,2-a]pyridine is an imidazopyridine.

Scientific Research Applications

Heterocyclic Compounds in Medicinal Chemistry

Heterocyclic compounds, such as imidazopyridines and pyrimidines, are crucial in medicinal chemistry due to their diverse biological activities. Imidazopyridines, in particular, have been extensively studied for their potential therapeutic applications. For instance, the imidazo[1,2-b]pyridazine scaffold, a close relative to the queried compound, is a significant heterocyclic nucleus providing various bioactive molecules, including kinase inhibitors like ponatinib. These compounds are explored for their therapeutic applications in medicine, guided by structure-activity relationships (SAR) studies to enhance pharmacokinetic profiles and efficacy (Garrido et al., 2021).

Optical Sensors and Coordination Chemistry

Compounds containing heteroatoms (e.g., nitrogen, sulfur) play a significant role in the development of optical sensors. Heterocyclic compounds such as triazoles, thiazoles, and pyridines have been employed as recognition units in the synthesis of optical sensors due to their ability to form coordination and hydrogen bonds. Pyrimidine derivatives, for instance, are used as exquisite sensing materials due to their versatile binding capabilities, making them suitable for a wide range of biological and medicinal applications (Jindal & Kaur, 2021).

Antibacterial Agents and Drug Resistance

Fused pyridines, including imidazopyridines, exhibit pharmacological activities such as antibacterial, antitumor, and anti-inflammatory effects. These compounds are crucial in addressing bacterial infections and combating antibacterial resistance, which are significant concerns in the 21st century. Research focuses on synthesizing imidazopyridine derivatives to explore their antibacterial profile and structure–activity relationships, aiming to develop potent antibacterial agents with minimal side effects (Sanapalli et al., 2022).

Organic Synthesis and Catalysis

Heterocyclic N-oxide molecules, derived from compounds like imidazole and pyridine, are vital in organic synthesis, catalysis, and drug development. These compounds exhibit a range of functionalities in metal complexes formation, catalyst design, and asymmetric synthesis. Their importance extends to medicinal applications, where some N-oxide compounds show anticancer, antibacterial, and anti-inflammatory activities. The versatility of heterocyclic N-oxide derivatives in organic syntheses and catalysis highlights their potential in advanced chemistry and drug development (Li et al., 2019).